Cas no 934-34-9 (2,3-dihydro-1,3-benzothiazol-2-one)

2,3-dihydro-1,3-benzothiazol-2-one structure
934-34-9 structure
Product Name:2,3-dihydro-1,3-benzothiazol-2-one
CAS No:934-34-9
MF:C7H5NOS
MW:151.185700178146
MDL:MFCD00022868
CID:40325
PubChem ID:87565167
Update Time:2024-10-26

2,3-dihydro-1,3-benzothiazol-2-one Chemical and Physical Properties

Names and Identifiers

    • Benzothiazolone
    • 2-HYDROXYBENZOTHIAZOLE
    • 2(3H)-Benzothiazolone
    • 2-Benzothiazolol
    • 3H-BENZOTHIAZOL-2-ONE
    • Benzo[d]thiazol-2(3H)-one
    • 1,3-Benzothiazol-2-ol
    • Benzothiazol-2(3H)-one
    • 2-Benzothiazolone
    • 2-Benzothiazolinone
    • benzothiazolol
    • 3H-1,3-benzothiazol-2-one
    • 1,3-Benzothiazol-2(3H)-one
    • benzothiazol-2-ol
    • 2-hydroxy-1,3-benzothiazole
    • MLS000737673
    • 2,3-dihydro-1,3-benzothiazol-2-one
    • 7T26K7NG46
    • SMR000112468
    • (2-mercatophenyl)carbamothioic acid gamm
    • 2-Benzothiazolinone (6CI, 7CI, 8CI)
    • 2-Oxobenzothiazole
    • NSC 26422
    • NSC 33823
    • NSC 7706
    • SCHEMBL54329
    • 1,3-Benzothiazol-2(3H)-one #
    • Benzothiazolin-2-one
    • AE-018/31855052
    • SY003005
    • HMS1652A15
    • CGD
    • (2-mercatophenyl)carbamothioic acid gamma-lactone
    • AI3-24484
    • benzthiazolin-2-one
    • AMY15529
    • STR06157
    • MLS000697050
    • F0918-5160
    • CCG-51664
    • Epitope ID:138948
    • DTXSID6061315
    • FS-3774
    • Carbamothioic acid, .gamma.-lactone
    • NCGC00246613-01
    • HMS2269D03
    • InChI=1/C7H5NOS/c9-7-8-5-3-1-2-4-6(5)10-7/h1-4H,(H,8,9
    • Benzo[d]thiazol-2-ol
    • CHEBI:115196
    • Z57728688
    • EINECS 213-281-1
    • 934-34-9
    • 2-Hydroxybenzothiazole, 98%
    • W-200528
    • Q27197041
    • cid_13625
    • NSC-7706
    • NSC33823
    • Carbamothioic acid, (2-mercatophenyl)-, .gamma.-lactone
    • MFCD00022868
    • CS-W019496
    • GEO-01505
    • NCGC00246794-01
    • NSC26422
    • B2344
    • BDBM93696
    • NSC-33823
    • NS00008199
    • F14867
    • HYDROXYBENZOTHIAZOLE
    • AKOS000638434
    • AKOS000296755
    • OBT
    • FT-0612585
    • EN300-88615
    • SR-01000640954-1
    • NSC7706
    • 2-hydroxy-benzothiazole
    • 3H-benzothiazole-2-one
    • J-800183
    • A19331
    • HMS1661I01
    • J-640182
    • UNII-7T26K7NG46
    • 2-Benzothiazolol (keto form)
    • Benzothiazol, 2-hydroxy-
    • S-Orthophenylenethiocarbamate
    • Carbamothioic acid, (2-mercatophenyl)-, gamma-lactone
    • 74343-69-4
    • FS-1222
    • 2-OH-BTH
    • hydroxybenzothiazol
    • NSC-26422
    • CHEMBL276936
    • BENZTHIAZOLINE,2-ONE
    • 2-[[(6-Methylpyridin-2-yl)amino]methylene]malonic Acid Diethyl Ester; Diethyl 2-[(6-Methyl-2-pyridyl)aminomethylene]malonate; Diethyl [[(6-Methyl-2-pyridyl)amino]methylene]malonate; NSC 169694
    • DTXCID8048862
    • Benzthiazol-2(3H)-one
    • (2-Mercatophenyl)carbamothioic acid g-lactone
    • (2-Mercatophenyl)carbamothioate I3-lactone
    • DB-027812
    • (2-Mercatophenyl)carbamothioate gamma-lactone
    • STK089714
    • STK894866
    • 2-Benzothiazolinone (8CI)
    • (2-Mercatophenyl)carbamothioate g-lactone
    • (2-Mercatophenyl)carbamothioic acid I3-lactone
    • MDL： MFCD00022868
    • Inchi： 1S/C7H5NOS/c9-7-8-5-3-1-2-4-6(5)10-7/h1-4H,(H,8,9)
    • InChI Key： YEDUAINPPJYDJZ-UHFFFAOYSA-N
    • SMILES： O=C1NC2C(=CC=CC=2)S1

Computed Properties

  • Exact Mass: 151.00900
  • Monoisotopic Mass: 151.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54.4
  • Surface Charge: 0
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2170 (rough estimate)
  • Melting Point: 136.0 to 141.0 deg-C
  • Boiling Point: 360°C (rough estimate)
  • Flash Point: 171.5℃
  • Refractive Index: 1.5500 (estimate)
  • PSA: 61.36000
  • LogP: 2.00190
  • Solubility: Insoluble in water, soluble in organic solvents alcohol and ether

2,3-dihydro-1,3-benzothiazol-2-one Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H312-H332
  • Warning Statement： P280
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S36
  • Hazardous Material Identification： Xn
  • TSCA：Yes
  • Storage Condition：Sealed in dry,Room Temperature
  • Risk Phrases：R20/21/22

2,3-dihydro-1,3-benzothiazol-2-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-dihydro-1,3-benzothiazol-2-one Pricemore >>

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2,3-dihydro-1,3-benzothiazol-2-one Production Method

Production Method 1

934-34-9 934-34-9
Reaction Conditions
1.1 Solvents: 1,4-Dioxane ;  rt → 140 °C; 24 h, 140 °C
Reference
Thermal reactions of β-hydroxy sulfides bearing benzothiazole: sulfenic acid trapping via a spiro intermediate
Yamada, Nobuhiko; Koyasu, Takanori; Sonami, Mayumi; Aoi, Michiko; Tashiro, Shintaro; et al, Phosphorus, 2010, 185(5-6), 1142-1153

Production Method 2

433-17-0 433-17-0
934-34-9 934-34-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
Reference
The preparation of heterocyclic sulfonamides
Roblin, Richard O. Jr.; Clapp, James W., Journal of the American Chemical Society, 1950, 72, 4890-2

Production Method 3

934-34-9 934-34-9
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran
Reference
Synthesis of heterocyclic compounds from o-aminobenzenethiol and ammonium thiocarbamate
D'Amico, John J.; Fuhrhop, Ralph W.; Bollinger, Frederic G.; Dahl, William E., Journal of Heterocyclic Chemistry, 1986, 23(3), 641-5

Production Method 4

1141-88-4 1141-88-4
934-34-9 934-34-9
Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene ,  Hydrogen sulfide Solvents: N-Methyl-2-pyrrolidone ;  12 h, 0.3 MPa, 50 °C; 3 MPa, 50 °C
Reference
Catalytic activation of carbon dioxide with inorganic sulfur as carbonylation reagent
, China, , ,

Production Method 5

934-34-9 934-34-9
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide ,  Sulfur Catalysts: Gold ,  Cellulose Solvents: Acetonitrile ;  8 h, 1.5 MPa, 70 °C
Reference
Au@Cellulose/DFNS for synthesis of thiazolidin-2-ones from arylamines, elemental sulfur and CO2
Wei, Xingyue; Wang, Xingmin, Inorganic Chemistry Communications, 2021, 128,

Production Method 6

375372-72-8 375372-72-8
934-34-9 934-34-9
Reaction Conditions
1.1 Reagents: Zinc Solvents: Acetic acid ;  7 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  0.5 h, reflux
Reference
Method of producing 2(3H)-benzothiazolone and derivatives thereof
, Russian Federation, , ,

Production Method 7

375372-72-8 375372-72-8
934-34-9 934-34-9
Reaction Conditions
1.1 Reagents: Acetic acid ,  Zinc Solvents: Acetic acid ;  7 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  0.5 h, reflux
Reference
Synthesis of 1,3-benzothiazol-2(3H)-one and some its derivatives
Velikorodov, A. V.; Kuanchalieva, A. K.; Melent'eva, E. A.; Titova, O. L., Russian Journal of Organic Chemistry, 2011, 47(9), 1375-1379

Production Method 8

57-13-6 57-13-6
934-34-9 934-34-9
Reaction Conditions
1.1 Solvents: Water ;  36 h, rt → 120 °C
Reference
Highly efficient water-mediated approach to access benzazoles: metal catalyst and base-free synthesis of 2-substituted benzimidazoles, benzoxazoles, and benzothiazoles
Bala, Manju; Verma, Praveen Kumar; Sharma, Deepika; Kumar, Neeraj; Singh, Bikram, Molecular Diversity, 2015, 19(2), 263-272

Production Method 9

95-16-9 95-16-9
934-34-9 934-34-9
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide ,  Oxygen Catalysts: Cupric chloride Solvents: Dimethylformamide ;  5 min, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  25 °C
Reference
Room-Temperature Copper-Catalyzed Oxidation of Electron-Deficient Arenes and Heteroarenes Using Air
Liu, Qiang; Wu, Pan; Yang, Yuhong; Zeng, Ziqi; Liu, Jie; et al, Angewandte Chemie, 2012, 51(19), 4666-4670

Production Method 10

24424-99-5 24424-99-5
934-34-9 934-34-9
Reaction Conditions
1.1 Catalysts: Copper(II) tetrafluoroborate ;  60 min, 30 - 35 °C
Reference
Copper(II) tetrafluoroborate as a novel and highly efficient catalyst for N-tert-butoxycarbonylation of amines under solvent-free conditions at room temperature
Chankeshwara, Sunay V.; Chakraborti, Asit K., Tetrahedron Letters, 2006, 47(7), 1087-1091

Production Method 11

31183-81-0 31183-81-0
934-34-9 934-34-9
Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Sulfur Solvents: Dimethylformamide
1.2 Reagents: Oxygen
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Convenient synthesis of heterocycles by sulfur-assisted carbonylation at ordinary pressure and temperature
Mizuno, Takumi; Toba, Hitoshi; Miyata, Toshiyuki; Nishiguchi, Ikuzo, Heteroatom Chemistry, 1994, 5, 437-40

Production Method 12

1141-88-4 1141-88-4
934-34-9 934-34-9
Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene ,  Hydrogen sulfide Solvents: N-Methyl-2-pyrrolidone ;  12 h, 3 MPa, 50 °C
Reference
Method for catalytically activating carbon dioxide as carbonylation reagent with inorganic sulfur
, World Intellectual Property Organization, , ,

Production Method 13

1141-88-4 1141-88-4
934-34-9 934-34-9
Reaction Conditions
1.1 Reagents: Sodium hydrosulfide Solvents: N-Methyl-2-pyrrolidone ;  24 h, 3 MPa, 70 °C
Reference
Method for synthesizing benzothiazolone and 1,3-disubstituted urea derivatives using CO2 activation
, China, , ,

Production Method 14

496969-92-7 496969-92-7
934-34-9 934-34-9
Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  0.5 h, rt
Reference
Efficient and selective deprotection method for N-protected 2(3H)-benzoxazolones and 2(3H)-benzothiazolones
Carato, Pascal; Yous, Said; Sellier, Didier; Poupaert, Jacques H.; Lebegue, Nicolas; et al, Tetrahedron, 2004, 60(45), 10321-10324

Production Method 15

1141-88-4 1141-88-4
934-34-9 934-34-9
Reaction Conditions
1.1 Reagents: Disodium sulfide Solvents: Dimethylformamide ;  1.5 h, 0.5 MPa, 25 °C
Reference
Synthesis method of benzothiazol-2-one derivative from carbonyl sulfide and disulfide
, China, , ,

Production Method 16

14874-70-5 14874-70-5
934-34-9 934-34-9
Reaction Conditions
1.1 Reagents: Acetohydroxamic acid ,  Potassium carbonate Solvents: Ethanol ;  5 min, 25 °C; 1 h, 80 °C
Reference
Bio-Inspired Deaminative Hydroxylation of Aminoheterocycles and Electron-Deficient Anilines
Ghiazza, Clement ; Wagner, Lucas; Fernandez, Sergio; Leutzsch, Markus ; Cornella, Josep, Angewandte Chemie, 2023, 62(2),

Production Method 17

1141-88-4 1141-88-4
934-34-9 934-34-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Dimethylformamide ;  1.5 h, 0.5 MPa, rt
Reference
Efficient Synthesis of Benzothiazolone Derivatives by a Domino Reaction of Disulfide and COS under Mild Conditions
Zhou, Bohao; Hong, Hailong; Wang, Hongcai; Zhang, Tianmiao; Han, Limin; et al, European Journal of Organic Chemistry, 2018, 2018(48), 6983-6990

Production Method 18

615-43-0 615-43-0
934-34-9 934-34-9
Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene ,  Sulfur Catalysts: Cuprous chloride ;  12 h, 120 °C
Reference
Method for synthesizing benzothiazolone compound using o-iodoaniline compound
, China, , ,

Production Method 19

57-13-6 57-13-6
934-34-9 934-34-9
Reaction Conditions
1.1 Catalysts: Polyethylene glycol ;  140 °C; 1.5 h, 140 °C
Reference
Method for synthesizing 2-hydroxybenzothiazole using o-aminothiophenol
, China, , ,

Production Method 20

1202680-24-7 1202680-24-7
934-34-9 934-34-9
Reaction Conditions
1.1 Reagents: Acetic acid ;  2.5 h, rt
1.2 Reagents: Zinc ;  1 h, reflux
Reference
Facile Synthesis of Benzo[d]azol-2(3H)-ones Using 2-Phenoxycarbonyl-4,5-dichloropyridazin-3(2H)-one as Green CO Source
Ryu, Ki Eun; Kim, Bo Ram; Sung, Gi Hyeon; Yoon, Hyo Jae; Yoon, Yong-Jin, Synlett, 2015, 26(14), 1985-1990

2,3-dihydro-1,3-benzothiazol-2-one Raw materials

2,3-dihydro-1,3-benzothiazol-2-one Preparation Products

2,3-dihydro-1,3-benzothiazol-2-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:934-34-9)2(3H)-Benzothiazolone
Order Number:LE11454;LE5870495
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:05
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:934-34-9)2,3-dihydro-1,3-benzothiazol-2-one
Order Number:A19331
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:08
Price ($):245.0
Email:sales@amadischem.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:934-34-9)2(3H)-Benzothiazolone
LE11454;LE5870495
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:934-34-9)2,3-dihydro-1,3-benzothiazol-2-one
A19331
Purity:99%
Quantity:500g
Price ($):245.0
Email